![molecular formula C15H17NO3S B2523395 4-[(2-Methoxy-1-naphthyl)sulfinyl]morpholine CAS No. 477714-10-6](/img/structure/B2523395.png)
4-[(2-Methoxy-1-naphthyl)sulfinyl]morpholine
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Description
4-[(2-Methoxy-1-naphthyl)sulfinyl]morpholine is a useful research compound. Its molecular formula is C15H17NO3S and its molecular weight is 291.37. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Drug Delivery Systems
Morpholine derivatives have been evaluated for their potential in topical drug delivery systems. Novel morpholinyl- and methylpiperazinylacyloxyalkyl esters of naproxen were synthesized and assessed for enhanced skin permeation, indicating their utility in developing more efficient drug delivery mechanisms (J. Rautio et al., 2000). Such studies underscore the importance of morpholine derivatives in improving the pharmacological profiles of existing drugs.
Catalysis
Morpholine derivatives also play a crucial role in catalysis. For instance, rhodium-catalyzed asymmetric conjugate additions using sulfinyl-functionalized olefin ligands have demonstrated high effectiveness, applicable across a broad scope of substrates (F. Xue et al., 2012). This highlights the utility of morpholine derivatives in enantioselective synthesis, offering valuable tools for the synthesis of chiral molecules.
Antibacterial Activity
The modulation of antibiotic activity against multidrug-resistant strains has been observed with morpholine derivatives, indicating their potential in addressing the challenge of antibiotic resistance (M. A. Oliveira et al., 2015). This suggests that morpholine derivatives could be key to developing new antimicrobial agents or enhancing the efficacy of existing ones.
Antiproliferative Activity
Research on morpholine derivatives has extended into the development of anticancer agents. Compounds with the morpholine moiety have been synthesized and tested for antiproliferative activity against various cancer cell lines, revealing some derivatives with significant activity (Zhanxiong Liu et al., 2018). This demonstrates the potential of morpholine derivatives in the discovery and development of novel anticancer therapies.
Properties
IUPAC Name |
4-(2-methoxynaphthalen-1-yl)sulfinylmorpholine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO3S/c1-18-14-7-6-12-4-2-3-5-13(12)15(14)20(17)16-8-10-19-11-9-16/h2-7H,8-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFYJICOQVYSVJZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C2=CC=CC=C2C=C1)S(=O)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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